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Compound of Interest

Compound Name: Epanolol-d5

Cat. No.: B12422351

Epanolol-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Epanolol-d5, a deuterated analog of the
beta-blocker Epanolol. It is intended for researchers, scientists, and drug development
professionals who are engaged in bioanalytical method development, pharmacokinetic studies,
and other research requiring precise quantification of Epanolol in biological matrices. This
document details its primary application as an internal standard, its chemical properties, and
provides illustrative experimental protocols and workflows.

Introduction to Epanolol and the Role of Epanolol-
d5

Epanolol is a selective beta-1 adrenergic receptor antagonist that has been investigated for the
treatment of cardiovascular conditions such as hypertension and angina pectoris.[1][2][3][4]
Like other beta-blockers, it exerts its therapeutic effects by blocking the action of
catecholamines at beta-1 receptors in the heart, leading to a decrease in heart rate and cardiac
contractility.[4]

In research and clinical development, the accurate quantification of a drug like Epanolol in
biological samples (e.g., plasma, urine) is crucial for pharmacokinetic and bioequivalence
studies.[5] This is where Epanolol-d5 plays a critical role. Epanolol-d5 is a stable isotope-
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labeled version of Epanolol, meaning that five hydrogen atoms in the molecule have been
replaced with deuterium atoms. This subtle change in mass does not significantly alter its
chemical properties but allows it to be distinguished from the non-labeled Epanolol by mass
spectrometry.[6] Consequently, the primary and pivotal use of Epanolol-d5 in research is as an
internal standard for the quantitative analysis of Epanolol in biological matrices using
techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8]

The use of a stable isotope-labeled internal standard is considered the gold standard in
bioanalytical method development due to its ability to compensate for variability during sample
preparation and analysis, thereby ensuring the accuracy and precision of the results.[5][6]

Chemical Properties: Epanolol vs. Epanolol-d5

The physical and chemical properties of Epanolol-d5 are nearly identical to those of Epanolol,
with the primary difference being a slight increase in molecular weight due to the presence of
five deuterium atoms.

Property Epanolol Epanolol-d5 (Predicted)
Chemical Formula C20H23N304[9][10][11][12] C20H18DsN304
Molecular Weight 369.41 g/mol [10][11][13] ~374.44 g/mol
N-[2-[[3-(2-cyanophenoxy)-2-
N-[2-[[3-(2-cyanophenoxy)-2- [2{l3-(2-cy p Y)
) hydroxypropyllamino]ethyl]-2-
IUPAC Name hydroxypropyllamino]ethyl]-2- ]
] (4-hydroxyphenyl)acetamide-
(4-hydroxyphenyl)acetamide[9] d5
CAS Number 86880-51-5[11][13][14] Not available
Melting Point 118-120 °C[13] ~118-120 °C
Boiling Point 689.7+55.0 °C (Predicted)[13] ~689.7+55.0 °C (Predicted)
pKa 9.87+0.15 (Predicted)[13] ~9.8710.15 (Predicted)
Solubility Soluble in DMSO[13] Soluble in DMSO
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Experimental Protocol: Quantification of Epanolol in
Human Plasma using Epanolol-d5

The following is a representative experimental protocol for the quantification of Epanolol in
human plasma using Epanolol-d5 as an internal standard with LC-MS/MS. This protocol is
based on established bioanalytical methods for similar small molecule drugs.[6][15][16]

Materials and Reagents

» Epanolol reference standard

« Epanolol-d5 internal standard (1S)

e Human plasma (with anticoagulant, e.g., K2zEDTA)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

o 96-well plates or microcentrifuge tubes

Preparation of Solutions

e Stock Solutions (1 mg/mL): Prepare stock solutions of Epanolol and Epanolol-d5 by
dissolving the accurately weighed compounds in methanol.

o Working Standard Solutions: Prepare a series of working standard solutions of Epanolol by
serially diluting the stock solution with a methanol/water mixture (e.g., 50:50 v/v) to create
calibration standards.

e Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Epanolol-d5
by diluting its stock solution with methanol.

Sample Preparation (Protein Precipitation)
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» Aliquot 100 pL of plasma samples (calibration standards, quality control samples, and
unknown samples) into a 96-well plate or microcentrifuge tubes.

e Add 10 pL of the Epanolol-d5 internal standard working solution (100 ng/mL) to each well,
except for the blank samples (to which 10 pL of methanol is added).

e Add 300 pL of cold acetonitrile to each well to precipitate the plasma proteins.

» Vortex the plate for 2 minutes.

o Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

o Transfer 200 pL of the supernatant to a clean 96-well plate.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue with 200 pL of the mobile phase (e.g., 80:20 water:acetonitrile with
0.1% formic acid).

Vortex briefly and inject a portion (e.g., 5-10 pL) into the LC-MS/MS system.

LC-MS/MS Conditions
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Parameter Condition
LC System UPLC or HPLC system
C18 reverse-phase column (e.g., 50 x 2.1 mm,
Column
1.8 pm)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Start with 5% B, ramp to 95% B over 3 minutes,
Gradient hold for 1 minute, return to 5% B and equilibrate
for 1 minute.
Flow Rate 0.4 mL/min
Column Temperature 40°C
MS System Triple quadrupole mass spectrometer
lonization Mode Positive Electrospray lonization (ESI+)
Epanolol: [M+H]* > fragment ion (e.g., m/z
MRM Transitions 370.2 > fragment) Epanolol-d5: [M+H]* >
fragment ion (e.g., m/z 375.2 > fragment)
Collision Energy Optimized for each transition

Note: The exact MRM transitions and collision energies would need to be determined
experimentally by infusing the pure compounds into the mass spectrometer.

Visualizations
Bioanalytical Workflow for Epanolol Quantification

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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